4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarboxamide

• IUPAC Name: 4-(4-chlorophenyl)-N-cyclopentylpiperazine-1-carboxamide
• InChI: InChI=1S/C16H22ClN3O/c17-13-5-7-15(8-6-13)19-9-11-20(12-10-19)16(21)18-14-3-1-2-4-14/h5-8,14H,1-4,9-12H2,(H,18,21)
• InChI Key: PHVXTJWAIZDFFC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)N2CCN(CC2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H22ClN3O
• Molecular Weight: 307.82 g/mol

Description

4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarboxamide, also known as CPP, is a chemical compound that belongs to the piperazine family. CPP has been extensively studied for its potential use in scientific research due to its unique properties.

Mechanism of Action

4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarboxamide acts as an agonist at the 5-HT1B receptor, which leads to the activation of downstream signaling pathways. This results in the release of neurotransmitters such as dopamine and norepinephrine, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarboxamide has been shown to increase locomotor activity and induce hyperactivity in rodents. It has also been shown to enhance learning and memory processes in animal models. Additionally, 4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarboxamide has been shown to have anxiogenic effects, which can be reversed by the administration of anxiolytic drugs.

Advantages and Limitations for Lab Experiments

4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarboxamide is a useful tool for studying the function of the central nervous system due to its ability to bind to the 5-HT1B receptor. However, it has limitations in terms of its selectivity and specificity for this receptor. Additionally, 4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarboxamide has been shown to have off-target effects on other neurotransmitter systems, which can complicate data interpretation.

Future Directions

There are several future directions for research on 4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarboxamide. One area of interest is the development of more selective and specific compounds that target the 5-HT1B receptor. Another area of interest is the use of 4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarboxamide to study the effects of drugs on addiction and substance abuse. Additionally, 4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarboxamide could be used to study the role of the 5-HT1B receptor in psychiatric disorders such as depression and anxiety. Overall, 4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarboxamide is a valuable tool for scientific research and has the potential to contribute to our understanding of the central nervous system and its function.

Scientific Research Applications

4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarboxamide has been used as a research tool to study the function of the central nervous system. It has been shown to bind to the serotonin receptor 5-HT1B, which is involved in the regulation of mood, anxiety, and aggression. 4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarboxamide has also been used to study the effects of drugs on learning and memory processes.